![molecular formula C22H12BrClFNO3 B2590240 N-[5-bromo-2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-4-fluorobenzamide CAS No. 923679-25-8](/img/structure/B2590240.png)
N-[5-bromo-2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-4-fluorobenzamide
Description
Synthesis Analysis
The synthesis of similar compounds involves standard chemical procedures . The structure of the compounds is confirmed by 1H NMR, 13C NMR, and Mass spectral analysis after purification .Molecular Structure Analysis
The molecular structure of similar compounds like 5-Bromo-2-chlorobenzoic acid has been analyzed and is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds like 5-Bromo-2-chlorobenzoic acid have been analyzed. For instance, the density is 1.8±0.1 g/cm3, boiling point is 324.5±27.0 °C at 760 mmHg, and the molar refractivity is 45.8±0.3 cm3 .Scientific Research Applications
Antimicrobial Agents
Benzofuran derivatives, including the compound , have shown strong biological activities such as antibacterial and antiviral effects . This makes them valuable in the search for new antimicrobial agents, especially in the face of rising antibiotic resistance.
Anti-Tumor Applications
The structural motif of benzofuran is present in many natural products with anti-tumor properties . As such, N-[5-bromo-2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-4-fluorobenzamide could be used in the synthesis of novel anticancer agents, leveraging its benzofuran core for therapeutic efficacy.
Synthesis of Complex Benzofuran Compounds
This compound can be utilized in unique free radical cyclization cascade reactions to synthesize difficult-to-prepare polycyclic benzofuran compounds . These complex molecules have potential applications in various fields, including pharmaceuticals and materials science.
Natural Product Synthesis
The compound serves as an intermediate in the total synthesis of natural products containing benzofuran rings . These natural products are significant due to their diverse biological activities and potential as clinical drug candidates.
Antioxidative Properties
Benzofuran derivatives are known for their antioxidative activities . The compound could contribute to the development of antioxidative agents, which are important in combating oxidative stress-related diseases.
properties
IUPAC Name |
N-[5-bromo-2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-4-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12BrClFNO3/c23-14-5-10-18-17(11-14)19(26-22(28)13-3-8-16(25)9-4-13)21(29-18)20(27)12-1-6-15(24)7-2-12/h1-11H,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBSRMDLJSZPCTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=C(OC3=C2C=C(C=C3)Br)C(=O)C4=CC=C(C=C4)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12BrClFNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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